Cas no 1804248-52-9 (Methyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate)

• Product Name: Methyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate
• CAS No: 1804248-52-9
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4978015
• Update Time: 2025-06-08

Methyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate

• Inchi： 1S/C12H12BrClO3/c1-7(15)12(14)8-3-4-10(13)9(5-8)6-11(16)17-2/h3-5,12H,6H2,1-2H3
• InChI Key： DGTYBMUHLMKKOJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CC(=O)OC)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate

Comprehensive Overview of Methyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate (CAS No. 1804248-52-9)

The chemical compound Methyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate (CAS No. 1804248-52-9) is a specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a bromo substituent and a chloro-2-oxopropyl moiety, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel bioactive agents.

In recent years, the demand for halogenated phenylacetate derivatives has surged, driven by their role in drug discovery and material science. Methyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate stands out for its versatility, enabling modifications at multiple reactive sites. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where efficient, low-waste methodologies are prioritized. Users searching for "CAS 1804248-52-9 applications" or "synthesis of bromo-chloro phenylacetate derivatives" will find this compound particularly relevant.

The compound's ester functionality and ketone group offer diverse reactivity, facilitating its use in cross-coupling reactions and nucleophilic substitutions. These reactions are pivotal in constructing heterocyclic frameworks, a hot topic in medicinal chemistry. Searches for "building blocks for drug discovery" or "advanced intermediates in organic synthesis" often highlight derivatives like Methyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate, underscoring its industrial importance.

From an analytical perspective, the compound's purity and stability are critical for reproducible results. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS 1804248-52-9. Queries like "how to analyze halogenated phenylacetates" or "storage conditions for sensitive esters" reflect user concerns about handling and quality control, which are addressed through rigorous protocols.

In the context of patent literature, Methyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate has been cited in several innovations, particularly in crop protection and pharmaceutical formulations. Its structural motifs appear in patents related to enzyme inhibitors and antimicrobial agents, making it a focal point for R&D teams. This aligns with search trends such as "emerging chemical intermediates 2024" and "patented bioactive compounds."

Environmental and safety considerations are also paramount. While not classified as hazardous under standard regulations, proper handling of bromo- and chloro-substituted compounds is essential. FAQs like "are phenylacetate derivatives environmentally friendly?" or "safe handling of ketone-containing intermediates" emphasize the need for clear guidelines, which are well-documented for this compound.

Looking ahead, Methyl 2-bromo-5-(1-chloro-2-oxopropyl)phenylacetate is poised to play a pivotal role in precision medicine and smart agriculture, where tailored chemical solutions are in high demand. Its integration into high-throughput screening libraries and combinatorial chemistry platforms further cements its relevance. Searches for "future of halogenated intermediates" or "custom synthesis services" often intersect with discussions about this compound.

In summary, CAS 1804248-52-9 represents a convergence of innovation and practicality, addressing both academic and industrial needs. Its multifaceted applications, coupled with growing interest in sustainable chemistry, ensure its continued prominence in scientific literature and commercial pipelines.